Cas no 220699-99-0 ((2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine)

(2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine structure
220699-99-0 structure
Product Name:(2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine
CAS No:220699-99-0
MF:C7H13NO
MW:127.184221982956
CID:243998
PubChem ID:18548974
Update Time:2025-04-19

(2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine,N-(2-methoxyethyl)-N-methyl-
    • (2-Methoxyethyl)methylprop-2-ynylamine
    • N-(2-methoxyethyl)-N-methyl-2-Propyn-1-amine
    • (2-methoxy-ethyl)-methyl-prop-2-ynyl-amine
    • ODTQGXAPSKBFFW-UHFFFAOYSA-N
    • (2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine
    • CS-0308687
    • FT-0767971
    • AT20723
    • EN300-127376
    • 2-Propyn-1-amine,N-(2-methoxyethyl)-N-methyl-(9CI)
    • SCHEMBL1891447
    • 220699-99-0
    • N-(2-methoxyethyl)-N-methylprop-2-yn-1-amine
    • Inchi: 1S/C7H13NO/c1-4-5-8(2)6-7-9-3/h1H,5-7H2,2-3H3
    • InChI Key: ODTQGXAPSKBFFW-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C)CC#C

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 155.4±15.0 °C at 760 mmHg
  • Flash Point: 41.4±22.7 °C
  • PSA: 12.47
  • Vapor Pressure: 3.0±0.3 mmHg at 25°C

(2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine Security Information

(2-methoxyethyl)(methyl)(prop-2-yn-1-yl)amine Pricemore >>

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